Cas no 15000-88-1 (2-Pyrazinecarboxamide, 1,6-dihydro-6-oxo-)

• Product Name: 2-Pyrazinecarboxamide, 1,6-dihydro-6-oxo-
• CAS No: 15000-88-1
• MF: C₅H₅N₃O₂
• MW: 139.112100362778
• CID: 6380998
• PubChem ID: 55291347
• Update Time: 2024-01-13

2-Pyrazinecarboxamide, 1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide, 1,6-dihydro-6-oxo-
• 6-Oxo-1,6-dihydropyrazine-2-carboxamide
• 15000-88-1
• 6-hydroxypyrazine-2-carboxamide
• EN300-7637579
• SCHEMBL163537
• AKOS006365617

• Inchi： 1S/C5H5N3O2/c6-5(10)3-1-7-2-4(9)8-3/h1-2H,(H2,6,10)(H,8,9)
• InChI Key： UEOFHWUDGJYGGB-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)NC(=O)C=NC=1

Computed Properties

• Exact Mass: 139.038176411g/mol
• Monoisotopic Mass: 139.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Melting Point: 289-292 °C
• pka: 10.03±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives